Cas no 40880-51-1 (Disperse Red 50)

• Product Name: Disperse Red 50
• CAS No: 40880-51-1
• MF: C₁₇H₁₆ClN₅O₂
• MW: 357.794241905212
• CID: 55314
• PubChem ID: 162026
• Update Time: 2025-04-18

Disperse Red 50 Chemical and Physical Properties

Names and Identifiers

• Disperse Red 50
• 3-[[4-[(2-Chloro-4-nitrophenyl)azo]phenyl]ethylamino]propiononitrile
• C.I. DISPERSE RED 50
• 004560
• 3-([2]pyridyl-[1,2,4]oxadiazol-5-yl)-propionic acid
• 3-({4-[(2-chloro-4-nitrophenyl)azo]phenyl}ethylamino)propiononitrile
• 3-(2-Pyridinyl)-1,2,4-oxadiazole-5-propanoic acid
• 3-(3-(2-pyridyl)-1,2,4-oxadiazol-5-yl)propanoic acid
• 3-(3-Pyridin-2-yl-[1,2,4]oxadiazol-5-yl)-propionic acid
• 3-[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]propanoic acid
• 3-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]pro
• AC1MKWMT
• ChemDiv2_007933
• SureCN3517537
• ZERO
• EINECS 255-127-6
• Propanenitrile, 3-(ethyl(4-((2-chloro-4-nitrophenyl)azo)phenyl)amino)
• 40880-51-1
• Propionitrile, 3-(p-((2-chloro-4-nitrophenyl)azo)-N-ethylanilino)-
• Propanenitrile, 3-[[4-[(2-chloro-4-nitrophenyl)azo]phenyl]ethylamino]-
• SCHEMBL11444005
• FT-0625337
• BRN 1845534
• Disperse Red S-ER
• 3-[4-[(2-chloro-4-nitrophenyl)diazenyl]-N-ethylanilino]propanenitrile
• 4-(2-Chloro-4-nitrophenylazo)-N-(beta-cyanoethyl)-N-ethylaniline
• 12223-35-7
• 3-((4-((2-Chloro-4-nitrophenyl)azo)phenyl)ethylamino)propanenitrile
• NS00057781
• Propanenitrile, 3-((4-(2-(2-chloro-4-nitrophenyl)diazenyl)phenyl)ethylamino)-
• Propanenitrile, 3-((4-((2-chloro-4-nitrophenyl)azo)phenyl)ethylamino)-
• DTXSID60866023
• 3-((4-((2-Chloro-4-nitrophenyl)azo)phenyl)ethylamino)propiononitrile

• Inchi： 1S/C17H16ClN5O2/c1-2-22(11-3-10-19)14-6-4-13(5-7-14)20-21-17-9-8-15(23(24)25)12-16(17)18/h4-9,12H,2-3,11H2,1H3/b21-20+
• InChI Key： NPBDWXMKLFBNIW-QZQOTICOSA-N
• SMILES： ClC1C=C(C=CC=1/N=N/C1C=CC(=CC=1)N(CC)CCC#N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 357.0992525g/mol
• Monoisotopic Mass: 357.0992525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 97.6Ų